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Compound of Interest

Compound Name: FM 100

Cat. No.: B1171896 Get Quote

Technical Support Center: FM100 from Licorice
Root
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

FM100, a fraction derived from licorice root (Glycyrrhiza glabra). The information provided here

is intended to address common challenges related to the solubility and stability of this complex

plant extract.

Frequently Asked Questions (FAQs)
Q1: What is FM100 and what are its primary components?

A1: FM100 is a fractionated extract from the root of Glycyrrhiza glabra, also known as licorice

root. It has been noted for its anti-ulcer and gastric anti-secretory properties.[1][2] While the

exact proprietary composition of FM100 is not publicly detailed, licorice root extracts are

complex mixtures containing over 400 compounds.[3] The primary bioactive constituents are

typically triterpene saponins and flavonoids.

Key components likely present in FM100 include:

Glycyrrhizin: A major triterpenoid saponin responsible for the sweet taste and known for its

anti-inflammatory effects.[4]
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Glycyrrhetinic Acid: The aglycone of glycyrrhizin, also pharmacologically active.[4]

Glabridin: A prominent isoflavonoid with various reported biological activities.[3][5]

Other Flavonoids: Including liquiritin, licochalcone A, and others that contribute to the

extract's overall bioactivity.[3][6]

The presence of both polar compounds like glycyrrhizin and non-polar compounds like

glabridin contributes to the challenges in solubility.[7]

Q2: I'm having trouble dissolving my FM100 extract. What solvents should I try?

A2: The solubility of licorice root fractions like FM100 is highly dependent on the polarity of the

solvent, due to the mixture of polar and non-polar compounds. A systematic approach to

solvent selection is recommended.

For general guidance on the solubility of key licorice compounds, refer to the table below.

Table 1: Solubility of Major Components in Licorice Root Extracts
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Compound Solvent Solubility Reference

Glabridin Ethanol ~20 mg/mL [5]

Dimethyl Sulfoxide

(DMSO)
~20 mg/mL [5]

Dimethylformamide

(DMF)
~30 mg/mL [5]

Aqueous Buffers (e.g.,

PBS, pH 7.2)

Sparingly soluble

(~0.14 mg/mL after

initial dissolution in

DMF)

[5]

Glycyrrhizin Water Soluble (as a salt) [8]

Ethanol/Water

mixtures
Soluble

Total Flavonoids Dichloromethane
High extraction

efficiency
[7]

Ethyl Acetate
High extraction

efficiency
[7]

Acetone
Moderate extraction

efficiency
[7]

Ethanol

Lower extraction

efficiency for non-

polar flavonoids

[7]

Troubleshooting Workflow for Solubility Issues

Below is a workflow to help you systematically address solubility problems with FM100.
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Start: Undissolved
FM100 Extract

Select Solvent Based on Polarity
(See Table 1)

Try a Co-Solvent System
(e.g., DMSO, Ethanol)

If poorly soluble

Apply Gentle Sonication

Gentle Warming
(Monitor for degradation)

Adjust pH of Aqueous Buffer

For aqueous solutions

Add a Surfactant
(e.g., Tween 80)

Result: Solubilized FM100

Success

Issue: Still Not Dissolved

Failure

Re-evaluate solvent system
or consider alternative formulation
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Start: Dried Licorice Root Powder

Extraction:
Add solvent (e.g., 50-80% Ethanol)

and extract for 1-5 hours.

Filtration:
Separate the liquid extract
from the solid root material.

Concentration:
Evaporate the solvent under

reduced pressure (e.g., rotary evaporator).

Drying (Optional):
Spray-dry or freeze-dry the

concentrate to obtain a powder.

Final Product: FM100-like
Licorice Root Fraction

Licorice Bioactives
(e.g., in FM100)

Cellular Processes

Glabridin

Inflammation

Inhibits

Oxidative Stress

Reduces

Glycyrrhizin

Inhibits

Licochalcone A

Apoptosis
(in Cancer Cells)

Induces
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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